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Compound of Interest

Compound Name: N3-PEG11-CH2CH2Br

Cat. No.: B12306002 Get Quote

Essential Safety and Handling Guide for N3-
PEG11-CH2CH2Br
This guide provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with N3-PEG11-CH2CH2Br.
Adherence to these protocols is essential for ensuring laboratory safety and procedural

accuracy.

Chemical Identifier: N3-PEG11-CH2CH2Br CAS Number: 2098982-00-2[1] Molecular Formula:

C24H48BrN3O11[1]

Hazard Identification and Safety Data
N3-PEG11-CH2CH2Br is classified as a warning-level hazardous substance. The primary

hazards are associated with its irritant properties and the presence of an azide functional

group.

Hazard Statement Code Description

Skin Irritation H315 Causes skin irritation.

Eye Irritation H319 Causes serious eye irritation.

Respiratory Irritation H335
May cause respiratory

irritation.
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Precautionary Statement Code Description

Prevention P261

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.

Response (Eyes) P305+P351+P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

Response (Skin) P302+P352
IF ON SKIN: Wash with plenty

of water.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to mitigate the risks of exposure. The following

equipment must be worn at all times when handling N3-PEG11-CH2CH2Br:

Eye and Face Protection:

Safety Goggles: Chemical splash goggles that provide a complete seal around the eyes

are required to protect against splashes.

Face Shield: A full-face shield should be worn in addition to safety goggles when there is a

significant risk of splashing, such as during bulk transfers or reactions.

Hand Protection:

Chemical-Resistant Gloves: Disposable nitrile gloves are the minimum requirement for

incidental contact. For prolonged handling or direct contact, consider double-gloving or

using thicker, chemical-resistant gloves. Inspect gloves for tears or degradation before

each use.

Body Protection:
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Laboratory Coat: A full-length, buttoned laboratory coat must be worn to protect skin and

clothing from spills.

Closed-Toe Shoes and Long Pants: Full-coverage footwear and long pants are mandatory

to prevent skin exposure.

Respiratory Protection:

Fume Hood: All handling of N3-PEG11-CH2CH2Br should be conducted in a certified

chemical fume hood to minimize the inhalation of vapors or aerosols.

Operational Plan: Step-by-Step Handling Protocol
1. Preparation:

Ensure the chemical fume hood is operational and the work area is clean and uncluttered.
Verify that all required PPE is available and in good condition.
Locate the nearest eyewash station and safety shower before beginning work.
Have appropriate spill containment materials (e.g., absorbent pads, neutralizer for azides)
readily accessible.

2. Handling:

Store the compound at 0-8°C as recommended.
Allow the container to reach room temperature in a desiccator before opening to prevent
condensation.
Use only glass or plastic spatulas and equipment. Avoid all contact with metal spatulas,
surfaces, and pipes, as azides can form explosive metal azides.
Work on a manageable scale. Avoid weighing out large quantities at once.
When dissolving the compound, add the solvent slowly to the reagent. This compound is a
bifunctional PEG linker, often used in bioconjugation, and may be dissolved in anhydrous
organic solvents like DMSO.

3. Post-Handling:

Thoroughly wash hands with soap and water after handling is complete, even if gloves were
worn.
Clean all contaminated surfaces within the fume hood.
Properly remove and dispose of contaminated gloves and other disposable PPE.
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Disposal Plan
Proper disposal of N3-PEG11-CH2CH2Br and associated waste is critical to prevent

environmental contamination and ensure safety.

Waste Collection:

Collect all waste containing N3-PEG11-CH2CH2Br in a designated, clearly labeled, non-

metallic hazardous waste container. Polyethylene or polypropylene containers are

recommended.

Do not mix azide waste with other waste streams, especially acidic waste, as this can

generate highly toxic and explosive hydrazoic acid.

Avoid mixing with halogenated solvents, as this can form explosive organic azides.

Disposal Procedure:

All waste containing this compound must be disposed of through your institution's

Environmental Health and Safety (EHS) office.

Under no circumstances should this chemical or its solutions be poured down the drain.

The azide moiety can react with lead and copper plumbing to form highly explosive metal

azides.

For dilute solutions, chemical deactivation of the azide may be possible by trained

personnel following established institutional protocols, typically involving treatment with

nitrous acid. However, this should only be performed with EHS approval.

Experimental Workflow and Safety Precautions
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Workflow for Handling N3-PEG11-CH2CH2Br

1. Preparation

2. Handling (in Fume Hood)

3. Cleanup and Disposal

Don Appropriate PPE
(Goggles, Lab Coat, Gloves)

Prepare Fume Hood
and Spill Kit

Equilibrate Reagent
to Room Temperature

Weigh Reagent
(Non-metallic Spatula)

Proceed to Handling

Dissolve in
Appropriate Solvent

Perform Reaction

Decontaminate
Glassware & Surfaces

Reaction Complete

Collect Waste in
Designated Non-Metallic Container

Dispose of
Contaminated PPE

Contact EHS for
Hazardous Waste Pickup

Wash Hands
Thoroughly

Click to download full resolution via product page

Caption: A step-by-step workflow for the safe handling of N3-PEG11-CH2CH2Br.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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